Cas no 886939-88-4 (2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide
• CAS No: 886939-88-4
• MF: C₁₆H₂₁N₅O₃S₂
• MW: 395.499640226364
• CID: 5477151
• Update Time: 2025-10-19

2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
• 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C16H21N5O3S2/c1-16(2,3)19-13(23)18-14-20-21-15(26-14)25-9-12(22)17-10-6-5-7-11(8-10)24-4/h5-8H,9H2,1-4H3,(H,17,22)(H2,18,19,20,23)
• InChI Key： SLIBYMKCMSKNOE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1=NN=C(NC(=O)NC(C)(C)C)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide

Comprehensive Overview of 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide (CAS No. 886939-88-4)

The compound 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide (CAS No. 886939-88-4) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique 1,3,4-thiadiazole core, coupled with a tert-butylcarbamoyl moiety and a 3-methoxyphenyl acetamide group, positions it as a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the rising demand for targeted therapies in oncology and metabolic disorders.

In recent years, the scientific community has focused on optimizing sulfanyl-acetamide derivatives for enhanced bioavailability and selectivity. The thiadiazole scaffold in this compound is known for its electron-rich properties, making it a candidate for heterocyclic chemistry innovations. A 2023 study highlighted its role in covalent inhibitor design, a trending topic in AI-driven drug discovery. This aligns with frequent search queries like "thiadiazole-based drug candidates 2024" and "tert-butylcarbamoyl applications in medicinal chemistry."

The 3-methoxyphenyl segment of the molecule contributes to its lipophilicity, a critical factor in blood-brain barrier permeability—a hot topic in neurodegenerative disease research. Computational models suggest that modifications to the sulfanyl linker could improve metabolic stability, addressing common challenges in small-molecule pharmacokinetics. Industry forums frequently discuss such structure-activity relationship (SAR) studies, reflecting their relevance to high-throughput screening methodologies.

From a synthetic chemistry perspective, CAS No. 886939-88-4 exemplifies modern green chemistry principles. Its preparation often involves atom-economical reactions, reducing waste generation—a priority for sustainable manufacturing. Recent patents describe novel microwave-assisted synthesis routes for analogous compounds, coinciding with searches for "energy-efficient heterocycle synthesis." Analytical techniques like LC-MS and NMR are essential for characterizing its purity, as emphasized in quality-by-design (QbD) frameworks.

Beyond pharmaceuticals, this compound’s thiadiazole-sulfanyl architecture shows promise in agrochemical innovation. Its potential as a plant growth regulator or pesticide synergist is under investigation, tapping into the global push for eco-friendly crop protection solutions. This dual applicability makes it a frequent subject in cross-industry collaboration studies, particularly in bioisostere replacement strategies for safer chemicals.

In conclusion, 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide represents a multifaceted tool for researchers tackling drug resistance and sustainable chemistry challenges. Its structural features align with current trends in fragment-based drug design and precision agriculture, ensuring its continued relevance in scientific literature and industrial applications.